Cas no 1354009-31-6 ((S)-2-Amino-3-methyl-N-(3-methyl-thiophen-2-ylmethyl)-butyramide)
(S)-2-Amino-3-methyl-N-(3-methyl-thiophen-2-ylmethyl)-butyramide Chemical and Physical Properties
Names and Identifiers
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- (S)-2-amino-3-methyl-n-(3-methyl-thiophen-2-ylmethyl)-butyramide
- (S)-2-Amino-3-methyl-N-((3-methylthiophen-2-yl)methyl)butanamide
- AM96232
- (S)-2-Amino-3-methyl-N-(3-methylthiophen-2-ylmethyl)butyramide
- (S)-2-Amino-3-methyl-N-(3-methyl-thiophen-2-ylmethyl)-butyramide
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- Inchi: 1S/C11H18N2OS/c1-7(2)10(12)11(14)13-6-9-8(3)4-5-15-9/h4-5,7,10H,6,12H2,1-3H3,(H,13,14)/t10-/m0/s1
- InChI Key: KLSKCEYZHIVSPX-JTQLQIEISA-N
- SMILES: S1C=CC(C)=C1CNC([C@H](C(C)C)N)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 221
- Topological Polar Surface Area: 83.4
(S)-2-Amino-3-methyl-N-(3-methyl-thiophen-2-ylmethyl)-butyramide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 087289-500mg |
S)-2-Amino-3-methyl-N-(3-methyl-thiophen-2-ylmethyl)-butyramide |
1354009-31-6 | 500mg |
£694.00 | 2022-03-01 |
(S)-2-Amino-3-methyl-N-(3-methyl-thiophen-2-ylmethyl)-butyramide Related Literature
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
Additional information on (S)-2-Amino-3-methyl-N-(3-methyl-thiophen-2-ylmethyl)-butyramide
Compound Introduction: (S)-2-Amino-3-methyl-N-(3-methyl-thiophen-2-ylmethyl)-butyramide (CAS No. 1354009-31-6)
The compound (S)-2-Amino-3-methyl-N-(3-methyl-thiophen-2-ylmethyl)-butyramide, identified by the CAS number 1354009-31-6, is a meticulously crafted organic molecule that has garnered significant attention in the realm of pharmaceutical chemistry and bioorganic synthesis. This enantiomerically pure amide derivative features a complex structural framework, incorporating both aromatic and aliphatic moieties, which contribute to its unique chemical properties and potential biological activities.
At the core of its molecular architecture lies a chiral center, specifically the (S)-configuration at the amine nitrogen, which is a critical feature for many pharmacologically active compounds. The presence of a thiophene ring substituent further enhances the compound's structural complexity and may influence its interaction with biological targets. This particular arrangement of functional groups makes it a valuable scaffold for medicinal chemists exploring novel therapeutic agents.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the pharmacokinetic and pharmacodynamic properties of such complex molecules with greater accuracy. The (S)-2-Amino-3-methyl-N-(3-methyl-thiophen-2-ylmethyl)-butyramide structure has been subjected to virtual screening processes to identify potential binding interactions with enzymes and receptors relevant to various disease pathways. These studies suggest that the compound may exhibit inhibitory effects on certain metabolic enzymes, making it a promising candidate for further investigation.
In vitro studies have begun to unravel the mechanistic aspects of this compound's interaction with biological systems. Initial assays indicate that it may modulate pathways associated with inflammation and pain perception, areas where there is an ongoing need for innovative therapeutic approaches. The amide bond in its structure is particularly noteworthy, as it can participate in hydrogen bonding interactions, which are crucial for drug-receptor affinity.
The synthesis of chiral amides like (S)-2-Amino-3-methyl-N-(3-methyl-thiophen-2-ylmethyl)-butyramide represents a significant challenge due to the need for high enantioselectivity. Traditional synthetic routes often require sophisticated catalysts or chiral auxiliaries to achieve the desired stereochemical outcome. However, recent innovations in asymmetric synthesis have made it possible to construct such molecules with increasing efficiency and scalability, reducing production costs and environmental impact.
The role of heterocyclic compounds in drug discovery cannot be overstated. The thiophene ring in this molecule contributes to its aromaticity and electronic properties, which can be leveraged to fine-tune its biological activity. Researchers are exploring derivatives of this structure to optimize potency while minimizing off-target effects. This approach aligns with the broader trend in pharmaceutical development toward more targeted and personalized medicine.
The potential applications of this compound extend beyond traditional small-molecule drug design. Its structural motifs could inspire novel biomaterials or functional polymers with specific biochemical properties. For instance, incorporating similar amide linkages into polymer chains could lead to materials with enhanced biodegradability or biocompatibility, useful in medical implants or drug delivery systems.
As our understanding of complex biological systems continues to evolve, so does our ability to design molecules that interact selectively with disease-causing targets. The (S)-2-Amino-3-methyl-N-(3-methyl-thiophen-2-ylmethyl)-butyramide (CAS No. 1354009-31-6) exemplifies how interdisciplinary research—combining organic chemistry, biochemistry, and computational science—can yield compounds with transformative potential.
The future of pharmaceutical innovation will likely rely on such multifaceted approaches, where structural complexity is harnessed to achieve therapeutic precision. By studying compounds like this one, scientists can uncover new paradigms for drug design that address unmet medical needs more effectively than ever before.
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